Cas no 683259-61-2 (4-benzyl(methyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-benzyl(methyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 683259-61-2
• MF: C₂₂H₁₈N₄O₅S₂
• MW: 482.532122135162
• CID: 6494589
• Update Time: 2025-05-20

4-benzyl(methyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(methyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide
• 4-(N-benzyl-N-methylsulfamoyl)-N-(6-nitrobenzo[d]thiazol-2-yl)benzamide
• Benzamide, 4-[[methyl(phenylmethyl)amino]sulfonyl]-N-(6-nitro-2-benzothiazolyl)-

• Inchi： 1S/C22H18N4O5S2/c1-25(14-15-5-3-2-4-6-15)33(30,31)18-10-7-16(8-11-18)21(27)24-22-23-19-12-9-17(26(28)29)13-20(19)32-22/h2-13H,14H2,1H3,(H,23,24,27)
• InChI Key： PVRKXWQLFWRZDX-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C([N+]([O-])=O)C=C2S1)(=O)C1=CC=C(S(N(C)CC2=CC=CC=C2)(=O)=O)C=C1

Experimental Properties

• Density: 1.492±0.06 g/cm3(Predicted)
• pka: 7.16±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-benzyl(methyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide

Research Briefing on 4-benzyl(methyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide (CAS: 683259-61-2)

The compound 4-benzyl(methyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide (CAS: 683259-61-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of 683259-61-2 as a potent inhibitor of specific enzymatic pathways implicated in inflammatory and oncogenic processes. The compound's unique structural features, including the benzothiazole and sulfamoyl moieties, contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with key biological targets.

In vitro and in vivo studies have demonstrated promising efficacy of 4-benzyl(methyl)sulfamoyl-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide in preclinical models of cancer and autoimmune diseases. Notably, the compound exhibited low cytotoxicity in normal cell lines, suggesting a favorable safety profile. Pharmacokinetic analyses revealed good oral bioavailability and metabolic stability, further supporting its potential as a drug candidate.

Ongoing research is exploring structure-activity relationships (SAR) to optimize the compound's therapeutic index. Recent modifications to the benzyl and nitro groups have yielded derivatives with enhanced potency and reduced off-target effects. Collaborative efforts between academic and industrial research groups are accelerating the translation of these findings into clinical development.

This briefing concludes with an outlook on future research directions, including the need for comprehensive toxicology studies and formulation optimization. The accumulating evidence positions 683259-61-2 as a promising scaffold for the development of novel therapeutics in precision medicine.